molecular formula C17H23NSi B8782233 1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine

1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine

Cat. No.: B8782233
M. Wt: 269.46 g/mol
InChI Key: KKQRPCZYYCOIPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine is a useful research compound. Its molecular formula is C17H23NSi and its molecular weight is 269.46 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H23NSi

Molecular Weight

269.46 g/mol

IUPAC Name

1,1-diphenyl-N-(trimethylsilylmethyl)methanamine

InChI

InChI=1S/C17H23NSi/c1-19(2,3)14-18-17(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17-18H,14H2,1-3H3

InChI Key

KKQRPCZYYCOIPN-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CNC(C1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of benzhydrylamine (25 g, 136.4 mmol) and trimethylsilylmethyl chloride (8.39 g, 68.4 mmol) in acetonitrile (105 ml) was refluxed overnight. Then the mixture was concentrated under vacuum at 70° C. with a rotary evaporator to remove all volatiles. The white residue was mixed with n-heptane (150 ml) and filtered over a glass filter. The salt residue was washed with n-heptane (2×25 ml). The combined heptane filtrates were concentrated under vacuum to give the crude product as a clear, slightly yellow oil (23 g; >100%). Purification by chromatography on silica gel (700 ml) eluting with n-heptane (2000 ml), followed by n-heptane:ethyl acetate (10:1) gave pure diphenyl-N-((trimethylsilyl)methyl)methanamine (5.5 g, 20.4 mmol; 30%).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
8.39 g
Type
reactant
Reaction Step One
Quantity
105 mL
Type
solvent
Reaction Step One

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